Cas no 20241-76-3 (Disperse Blue 77)

Disperse Blue  77 structure
Disperse Blue 77 structure
Product Name:Disperse Blue 77
CAS No:20241-76-3
MF:C20H12N2O6
MW:376.319085121155
CID:51494
Update Time:2026-05-14

Disperse Blue 77 Chemical and Physical Properties

Names and Identifiers

    • Disperse Blue 77
    • 1,8-dihydroxy-4-nitro-5-(phenylamino)anthraquinone
    • 1,8-dihydroxy-4-phenylamino-5-nitroanthraquinone
    • 1-Anilino-4,5-dihydroxy-8-nitroanthraquinone
    • 4-Anilino-1,8-dihydroxy-5-nitroanthraquinone
    • 4-Anilino-5-nitrochrysazin
    • Anthraquinone,1-anilino-4,5-dihydroxy-8-nitro
    • Blue BLF
    • Blue SE-BLF
    • Einecs 243-632-4
    • 1,8-Dihydroxy-4-nitro-5-(phenylamino)-9,10-anthracenedione
    • Inchi: 1S/C20H12N2O6/c23-13-8-6-11(21-10-4-2-1-3-5-10)15-17(13)20(26)18-14(24)9-7-12(22(27)28)16(18)19(15)25/h1-9,21,23-24H
    • InChI Key: DYALWCKAJBVSBZ-UHFFFAOYSA-N
    • SMILES: O=[N+](C1C=CC(O)=C2C(C3=C(O)C=CC(NC4C=CC=CC=4)=C3C(=O)C=12)=O)[O-]

Computed Properties

  • Exact Mass: 376.07000
  • Monoisotopic Mass: 376.069536
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 58
  • XLogP3: 4.6
  • Topological Polar Surface Area: 132

Experimental Properties

  • Density: 1.609
  • Boiling Point: 625.9 °C at 760 mmHg
  • Flash Point: 332.4 °C
  • Refractive Index: 1.782
  • PSA: 132.45000
  • LogP: 4.12120
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